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Compound of Interest

Compound Name: N-Thionylaniline

Cat. No.: B7779829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity with CAS

number 1122-83-4, commonly known as N-Thionylaniline or N-Sulfinylaniline. This document

consolidates its chemical and physical properties, spectroscopic data, synthesis protocols, and

key applications in organic synthesis, particularly in the formation of bioactive heterocyclic

compounds and its utility in cycloaddition reactions.

Chemical Information
N-Thionylaniline is a versatile reagent in organic synthesis, recognized for its reactive N=S=O

functional group.

Table 1: Chemical Identification
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Identifier Value

CAS Number 1122-83-4

IUPAC Name (sulfinylamino)benzene[1]

Molecular Formula C₆H₅NOS[1]

Molecular Weight 139.18 g/mol [1]

Canonical SMILES C1=CC=C(C=C1)N=S=O

InChI Key FIOJWGRGPONADF-UHFFFAOYSA-N[2]

Synonyms
N-Sulfinylaniline, Phenylsulfinylamine,

Thionylaniline[1]

Physical and Chemical Properties
The following tables summarize the key physical and chemical properties of N-Thionylaniline.

Table 2: Physical Properties

Property Value Reference

Appearance
Light yellow to yellow to

orange clear liquid
TCI AMERICA

Boiling Point 200 °C (lit.) [2]

83 °C / 15 mmHg (lit.) [2]

Density 1.236 g/mL at 25 °C (lit.) [2]

Refractive Index (n20/D) 1.627 (lit.) [2]

Water Solubility Partly miscible [3]

Table 3: Computed Properties
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Property Value Reference

LogP 2.58040 BOC Sciences

pKa (most basic) -5.1 ChemAxon

Spectroscopic Data
Spectroscopic data is essential for the characterization of N-Thionylaniline.

Table 4: Spectroscopic Data Summary

Spectrum Type Key Features/Reference

¹H NMR Spectrum available on ChemicalBook

¹³C NMR Data available in SpringerMaterials database[1]

IR Spectra available on NIST WebBook

Mass Spectrometry
Data available on PubChem and NIST

WebBook[1]

Safety and Handling
N-Thionylaniline is classified as a hazardous substance and requires careful handling.

Table 5: GHS Hazard Information

Hazard Class Hazard Statement

Skin corrosion/irritation H315: Causes skin irritation[1]

Serious eye damage/eye irritation H319: Causes serious eye irritation[1]

Sensitization, respiratory
H334: May cause allergy or asthma symptoms

or breathing difficulties if inhaled[1]

Specific target organ toxicity, single exposure;

Respiratory tract irritation
H335: May cause respiratory irritation[1]
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Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

Synthesis of N-Thionylaniline
A general protocol for the synthesis of N-sulfinylaniline derivatives involves the reaction of

anilines with thionyl chloride.

Experimental Protocol: General Synthesis of N-
Sulfinylaniline Derivatives
Materials:

Substituted aniline

Thionyl chloride (SOCl₂)

Inert solvent (e.g., toluene, dichloromethane)

Nitrogen or Argon gas

Equipment:

Glass-lined or stainless steel reactor with mechanical stirrer, temperature probe, addition

funnel, and reflux condenser

Scrubbing system for acidic gases (HCl, SO₂)

Heating and cooling system

Vacuum pump and distillation apparatus

Procedure:

Reactor Setup: Ensure the reactor is clean, dry, and purged with an inert gas.

Charging: Charge the reactor with the inert solvent and the substituted aniline. Stir to

dissolve.
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Cooling: Cool the aniline solution to 0-10 °C.

Thionyl Chloride Addition: Slowly add thionyl chloride to the cooled solution over 1-2 hours,

maintaining the temperature. The reaction is exothermic.

Reaction: After the addition is complete, allow the reaction to proceed at the specified

temperature for the recommended duration. Monitor the reaction progress by a suitable

analytical method (e.g., GC, TLC).

Work-up: Upon completion, filter the reaction mixture to remove the aniline hydrochloride

precipitate. Wash the filter cake with a small amount of the solvent.

Purification: Combine the filtrate and washings. Concentrate the filtrate under reduced

pressure to remove the solvent. Purify the crude N-sulfinylaniline by fractional distillation

under reduced pressure.

Reactants

Reaction Process ProductsSubstituted Aniline

Reaction in
Inert Solvent (0-10 °C)

Thionyl Chloride

Filtration & Concentration
Forms Precipitate

Fractional Distillation

Aniline Hydrochloride

N-Sulfinylaniline
Derivative

Click to download full resolution via product page

Fig. 1: General workflow for the synthesis of N-sulfinylaniline derivatives.

Applications in the Synthesis of Bioactive
Heterocycles
N-Thionylaniline is a key intermediate in the synthesis of various sulfur- and nitrogen-

containing heterocycles, some of which exhibit notable biological activity.
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Synthesis of Fused[4][5][6]Thiadiazine 1,1-dioxides
N-Thionylaniline has been utilized in the synthesis of novel heterocyclic ring systems, such as

7-amino-4H-[4][5][6]thiadiazolo[3,4-c][4][5][7]thiadiazine 5,5-dioxide.[8] This class of

compounds has been investigated as potential transition-state analogue inhibitors of xanthine

oxidase and guanine aminohydrolase.[8]

Reaction Scheme: The synthesis involves the treatment of 4,5,6-triamino-2H-1,2,6-thiadiazine

1,1-dioxide with N-thionylaniline.[8]

4,5,6-triamino-2H-1,2,6-
thiadiazine 1,1-dioxide

7-amino-4H-[1,2,5]thiadiazolo[3,4-c]
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Reacts with
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[4+2] Cycloaddition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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